Cas no 1361914-40-0 (Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate)

Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate is a pyridine derivative featuring a trifluoromethoxy group and an aminomethyl substituent, which enhance its reactivity and potential utility in pharmaceutical and agrochemical applications. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, while the aminomethyl moiety provides a versatile handle for further functionalization. The methyl ester group offers synthetic flexibility for hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry as a building block for the development of bioactive molecules, leveraging its structural motifs to modulate pharmacokinetic properties. Its well-defined structure ensures reproducibility in research and industrial applications.
Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate structure
1361914-40-0 structure
Product Name:Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate
CAS No:1361914-40-0
MF:C11H13F3N2O3
MW:278.227733373642
CID:4931582
Update Time:2025-05-20

Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate
    • Inchi: 1S/C11H13F3N2O3/c1-6-3-9(19-11(12,13)14)7(4-10(17)18-2)16-8(6)5-15/h3H,4-5,15H2,1-2H3
    • InChI Key: RYJJHXZPPOYZBZ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C)C(CN)=NC=1CC(=O)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 312
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.4

Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022001855-500mg
Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate
1361914-40-0 97%
500mg
$950.60 2022-04-02
Alichem
A022001855-1g
Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate
1361914-40-0 97%
1g
$1,780.80 2022-04-02

Additional information on Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1361914-40-0)

Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1361914-40-0) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative features a unique trifluoromethoxy group, which enhances its bioactivity and stability, making it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in its role in modulating enzyme activity and receptor binding, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

The compound's structural complexity, highlighted by the presence of an aminomethyl group and a trifluoromethoxy moiety, contributes to its versatility. These functional groups are known to improve pharmacokinetic properties, such as membrane permeability and metabolic resistance, which are critical for drug efficacy. Recent studies have explored its potential as a building block for small-molecule inhibitors and protease activators, aligning with the growing demand for precision medicine and targeted therapies.

In agrochemical applications, Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate has shown promise in the synthesis of advanced crop protection agents. Its trifluoromethoxy group is particularly effective in enhancing the lipophilicity and environmental stability of pesticides, addressing global challenges like pest resistance and sustainable farming. This aligns with the rising interest in green chemistry and eco-friendly agrochemicals, as industries seek alternatives to traditional halogenated compounds.

From a synthetic chemistry perspective, the compound's CAS No. 1361914-40-0 serves as a key identifier for researchers sourcing high-purity intermediates. Its synthesis often involves multi-step reactions, including nucleophilic substitution and esterification, which are topics of interest in organic synthesis forums and patent literature. Optimizing these processes is a frequent discussion point among chemists, especially those focused on scalable production and cost-effective methodologies.

The compound's relevance extends to computational chemistry, where its electronic properties are modeled to predict interactions with biological targets. This intersects with the booming field of AI-driven drug design, where researchers leverage machine learning to accelerate the discovery of novel compounds. Searches for QSAR studies and molecular docking simulations often include derivatives of this pyridine scaffold, reflecting its importance in modern drug development pipelines.

Quality control and analytical characterization of Methyl 2-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a topic frequently searched by professionals in pharmaceutical manufacturing and QC/QA roles. The compound's stability under various storage conditions is also a common query, emphasizing the need for detailed technical datasheets.

In summary, CAS No. 1361914-40-0 represents a cutting-edge intermediate with cross-disciplinary applications. Its combination of a pyridine core, trifluoromethoxy group, and ester functionality offers a rich platform for innovation in life sciences and materials engineering. As research trends shift toward personalized medicine and sustainable chemistry, this compound is poised to remain a focal point in both academic and industrial settings.

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